3-Acetoxy-4-(Acetylamino)-5-Nitrobenzoic Acid
Cat. No. B8452945
M. Wt: 282.21 g/mol
InChI Key: GYXSFLQTJJYBDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05985859
Procedure details
Compound 102 (1.00 g, 4.21 mmol) was suspended with stirring in a mixture of Ac2O (8.33 mL, 8.99 g, 88.2 mmol) and dioxane (6.6 mL). This was cooled to 0° C., and a cold solution of the nitrating mixture made from Ac2O (3.33 mL, 3.59 g, 35.2 mmol) and concentrated HNO3 (3.33 mL) was slowly added to the mixture containing 102. The reaction mixture was then warmed to 30-35° C. until the reaction was complete as evidenced by TLC. The reaction mixture was poured onto ice/water (100 mL), extracted with EtOAc (4×50 mL), dried (NaSO4), and concentrated to dryness on a rotary evaporator to give crude 104 (1.05 g, 89.9%) as an oil. Trituration with CHCl3 gave a solid: mp 196-201° C. (dioxane/hexane).
Identifiers
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REACTION_CXSMILES
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[C:1]([NH:4][C:5]1[CH:13]=[CH:12][C:8]([C:9]([OH:11])=[O:10])=[CH:7][C:6]=1[O:14][C:15](=[O:17])[CH3:16])(=[O:3])[CH3:2].CC(OC(C)=O)=O.[N+:25]([O-])([OH:27])=[O:26]>O1CCOCC1>[C:15]([O:14][C:6]1[CH:7]=[C:8]([CH:12]=[C:13]([N+:25]([O-:27])=[O:26])[C:5]=1[NH:4][C:1](=[O:3])[CH3:2])[C:9]([OH:11])=[O:10])(=[O:17])[CH3:16]
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Inputs
Step One
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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C(C)(=O)NC1=C(C=C(C(=O)O)C=C1)OC(C)=O
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Step Two
Step Three
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Name
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Quantity
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3.33 mL
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Type
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reactant
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Smiles
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CC(=O)OC(=O)C
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Step Four
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Name
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Quantity
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3.33 mL
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Type
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reactant
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Smiles
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[N+](=O)(O)[O-]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was slowly added to the mixture
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ADDITION
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Type
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ADDITION
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Details
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containing 102
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was then warmed to 30-35° C. until the reaction
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ADDITION
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Type
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ADDITION
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Details
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The reaction mixture was poured onto ice/water (100 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc (4×50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (NaSO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to dryness on a rotary evaporator
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(=O)OC=1C=C(C(=O)O)C=C(C1NC(C)=O)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.05 g | |
| YIELD: PERCENTYIELD | 89.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
